![molecular formula C12H12BrNO2 B029425 1-[4-(Bromoacetyl)phenyl]-2-pyrrolidinone CAS No. 870761-09-4](/img/structure/B29425.png)
1-[4-(Bromoacetyl)phenyl]-2-pyrrolidinone
Description
1-(4-(Bromoacetyl)phenyl)-2-pyrrolidinone, commonly referred to as BAP, is an organic compound that has a range of applications in scientific research. It is a white, crystalline solid that is soluble in water and has a melting point of 115-118°C. BAP is a versatile compound that is used in the synthesis of organic compounds and is also used in the study of biochemical and physiological effects.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
1-[4-(Bromoacetyl)phenyl]-2-pyrrolidinone: is a versatile building block in the synthesis of various heterocyclic compounds . It is used to construct five and six-membered heterocyclic systems such as thiophenes, imidazoles, pyrazoles, thiazoles, triazoles, pyrans, pyridines , and thiadiazins . These heterocycles are significant due to their wide range of applications in pharmaceuticals, agrochemicals, and dyes.
Biological Research
In biological research, this compound serves as a precursor for synthesizing bioactive molecules. It has been utilized in the development of compounds with potential antiproliferative and antimicrobial activities . Its role in creating inhibitors for diseases like type 2 diabetes mellitus highlights its importance in medicinal chemistry.
Drug Discovery
The pyrrolidinone scaffold present in 1-[4-(Bromoacetyl)phenyl]-2-pyrrolidinone is a common feature in many biologically active compounds. It contributes to the stereochemistry of the molecule and enhances three-dimensional coverage, which is crucial in the binding of drugs to their targets . This makes it a valuable entity in the design and discovery of new drugs.
Analytical Chemistry
This compound is used in analytical chemistry as a reagent for the synthesis of other chemicals. It is also a reference material for chemical analysis and quality control in laboratories . Its purity and stability make it suitable for use in various analytical procedures.
Fluorescent Sensors
1-[4-(Bromoacetyl)phenyl]-2-pyrrolidinone: can be incorporated into fluorescent sensors. These sensors are used to detect the presence of specific ions or molecules, making it an essential tool in environmental monitoring and diagnostics .
Environmental Sensors
The compound’s derivatives are explored for their potential use in environmental sensors. These sensors can detect various environmental pollutants, providing valuable data for environmental protection and research .
properties
IUPAC Name |
1-[4-(2-bromoacetyl)phenyl]pyrrolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrNO2/c13-8-11(15)9-3-5-10(6-4-9)14-7-1-2-12(14)16/h3-6H,1-2,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKILSOKYMDEVDN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2=CC=C(C=C2)C(=O)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50427869 |
Source
|
| Record name | 1-[4-(BROMOACETYL)PHENYL]-2-PYRROLIDINONE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50427869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(Bromoacetyl)phenyl]-2-pyrrolidinone | |
CAS RN |
870761-09-4 |
Source
|
| Record name | 1-[4-(BROMOACETYL)PHENYL]-2-PYRROLIDINONE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50427869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Methyl-2-[4-(trifluoromethyl)phenyl]propanoic acid](/img/structure/B29349.png)
